Cas no 2361644-06-4 (N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride)

• Product Name: N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride
• CAS No: 2361644-06-4
• MF: C₉H₁₇ClN₂O₃S
• MW: 268.760880231857
• CID: 5953116
• PubChem ID: 139026263
• Update Time: 2025-07-09

N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7430583
• 2361644-06-4
• N,N-dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide hydrochloride
• N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride

• Inchi： 1S/C9H16N2O3S.ClH/c1-11(2)8(12)7-3-4-15(13,14)9(7)5-10-6-9;/h7,10H,3-6H2,1-2H3;1H
• InChI Key： SBPXDAXHMPZPJB-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C(N(C)C)=O)C21CNC2)(=O)=O

Computed Properties

• Exact Mass: 268.0648413g/mol
• Monoisotopic Mass: 268.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9Ų

Additional information on N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride

Introduction to N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride (CAS No. 2361644-06-4)

N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride, a compound with the CAS number 2361644-06-4, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of spirocyclic heterocycles that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of both azaspiro and dioxo functional groups in its molecular structure endows it with distinctive chemical reactivity and potential biological activity.

The molecular framework of N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride is characterized by a spirocyclic core, which is a result of the fusion of two heterocyclic rings through a single carbon atom. This spirocyclic arrangement contributes to the compound's rigidity and stability, making it an attractive scaffold for drug design. The dioxo group introduces electrophilic centers, while the azaspiro moiety provides nucleophilic sites, facilitating various chemical transformations and interactions with biological targets.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores in drug development. These compounds often exhibit enhanced binding affinity and selectivity towards biological receptors, making them promising candidates for therapeutic applications. The hydrochloride salt form of this compound improves its solubility and bioavailability, which are critical factors for its efficacy as a drug candidate.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic scaffolds in designing novel therapeutic agents. Spirocyclic compounds, in particular, have shown promise in targeting various diseases, including cancer, inflammation, and neurological disorders. The unique structural features of N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride make it a valuable candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding sites. The spirocyclic core provides a rigid framework that can optimize the orientation of functional groups relative to the target receptor. This spatial arrangement can enhance the compound's binding affinity and selectivity, reducing off-target effects and improving overall therapeutic efficacy.

The dioxo group in the molecular structure of N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride is particularly noteworthy. This functional group can participate in hydrogen bonding interactions with polar residues in biological targets, further enhancing binding affinity. Additionally, the presence of the azaspiro moiety allows for electrostatic interactions and possible π-stacking interactions with aromatic residues in proteins.

Recent studies have demonstrated that spirocyclic compounds can exhibit unique pharmacological properties due to their rigid structures and diverse functional groups. For instance, some spirocyclic derivatives have shown anti-inflammatory, antiviral, and anticancer activities in preclinical studies. The hydrochloride salt form of this compound has been found to improve its pharmacokinetic properties, making it more suitable for clinical development.

The synthesis of N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through a ring-closure reaction between two pre-formed fragments. The introduction of the dioxo group and subsequent hydrochlorination steps are critical steps that require careful optimization.

In conclusion, N,N-Dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide;hydrochloride (CAS No. 2361644-06-4) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and functional groups make it an attractive scaffold for drug design targeting various diseases. Further research is warranted to fully explore its pharmacological properties and therapeutic applications.